Cas no 10333-68-3 (2-(1H-pyrrol-1-yl)benzoic acid)

• Product Name: 2-(1H-pyrrol-1-yl)benzoic acid
• CAS No: 10333-68-3
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• MDL: MFCD00051645
• CID: 86382
• PubChem ID: 728521
• Update Time: 2025-04-18

2-(1H-pyrrol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-Carboxyphenyl)pyrrole
• 2-(1-Pyrrolyl)benzoic acid
• 2-(1H-Pyrrol-1-yl)benzoic acid
• 2-pyrrol-1-ylbenzoic acid
• 2-pyrrol-1-yl-benzoic acid
• AB01327753-02
• CHEMBL4227737
• KUC107417N
• HMS549B15
• NCGC00335497-01
• EN300-69177
• GNWTWXOZRSBCOZ-UHFFFAOYSA-N
• F1924-0003
• W-200695
• AKOS000101210
• SB30295
• DivK1c_001429
• Oprea1_291568
• Benzoic acid,2-(1H-pyrrol-1-yl)-
• FG-0415
• 2-(1-Pyrrolyl)benzoic acid; 2-(1H-Pyrrol-1-yl)benzoic acid
• MFCD00051645
• KSC-20-087
• A896499
• SCHEMBL228778
• D96007
• N-(2-Carboxyphenyl)pyrrole
• 10333-68-3
• 60Q
• 1H-pyrrol-1-ylbenzoic acid
• 2-(Pyrrol-1-yl)benzoic acid
• CDS1_000389
• Z111423558
• Maybridge1_002677
• Q27456146
• DTXSID40352515
• FT-0605507
• AMY27239
• 2-(1H-pyrrol-1-yl)benzoicacid
• 1-(o-carboxyphenyl)pyrrole
• BBL009661
• DTXCID20303580
• ALBB-031440
• DB-010621
• STK698487
• 2-(1H-pyrrol-1-yl)benzoic acid

• MDL： MFCD00051645
• Inchi： 1S/C11H9NO2/c13-11(14)9-5-1-2-6-10(9)12-7-3-4-8-12/h1-8H,(H,13,14)
• InChI Key： GNWTWXOZRSBCOZ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1N1C=CC=C1)=O
• BRN： 1343920

Computed Properties

• Exact Mass: 187.06300
• Monoisotopic Mass: 187.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8

Experimental Properties

• Color/Form: White light brown powder
• Density: 1.2±0.1 g/cm3
• Melting Point: 101 °C
• Boiling Point: 360.0±25.0 °C at 760 mmHg
• Flash Point: 171.5±23.2 °C
• Refractive Index: 1.596
• PSA: 42.23000
• LogP: 2.17550
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Solubility: Insoluble in water.

2-(1H-pyrrol-1-yl)benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases：R36/37/38
• Safety Term：S26;S36